N-(4-carbamoylphenyl)-2,6-dichloro-5-fluoro-N-methylpyridine-3-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-2,6-dichloro-5-fluoro-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C14H10Cl2FN3O2/c1-20(8-4-2-7(3-5-8)13(18)21)14(22)9-6-10(17)12(16)19-11(9)15/h2-6H,1H3,(H2,18,21)
• InChI Key: WMYSAOGUXKALPY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)N)C(=O)C2=CC(=C(N=C2Cl)Cl)F
• Molecular Formula: C14H10Cl2FN3O2
• Molecular Weight: 342.1 g/mol

Description

“N-(4-carbamoylphenyl)-4-nitrobenzamide” is a compound that has been studied for its potential use in the production of Pigment Yellow 181. It’s an important intermediate in the production of this pigment.

Synthesis Analysis

An efficient two-step synthetic route for preparation of the important Pigment Yellow 181 intermediate 4-amino-N-(4-carbamoylphenyl)benzamide has been described. The synthetic pathway reflects requirements that are important for industrial applications. Optimisation of the reaction steps was performed to improve yields and procedures.

Molecular Structure Analysis

The molecular formula of “N-(4-carbamoylphenyl)-4-nitrobenzamide” is C14H11N3O4. Its average mass is 285.255 Da and its monoisotopic mass is 285.074951 Da.

Chemical Reactions Analysis

The synthesis of 4-aminobenzoylbenzamide was designed as a two-step reaction with isolation of N-(4-carbamoylphenyl)-4-nitrobenzamide as an intermediate. The first step is the preparation of N-(4-carbamoylphenyl)-4-nitrobenzamide.